Cas no 2034445-78-6 (N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide)

• Product Name: N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• CAS No: 2034445-78-6
• MF: C₁₉H₂₁NO₄S
• MW: 359.439344167709
• CID: 5354031
• Update Time: 2025-06-24

N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide
• N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide

• Inchi： 1S/C19H21NO4S/c1-23-19(11-15-4-2-3-5-16(15)12-19)13-20-25(21,22)17-6-7-18-14(10-17)8-9-24-18/h2-7,10,20H,8-9,11-13H2,1H3
• InChI Key： UERPZNNCNCQGSF-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(CCO2)C=1)(NCC1(CC2C=CC=CC=2C1)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 559
• XLogP3: 2.6
• Topological Polar Surface Area: 73

Additional information on N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide

Introduction to N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 2034445-78-6)

N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034445-78-6, represents a unique molecular architecture that combines elements of heterocyclic chemistry with sulfonamide functionality. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide is characterized by a fused ring system consisting of an indenyl group and a benzofuran moiety. The presence of a methoxy substituent on the indenyl ring and a sulfonamide group on the benzofuran ring introduces specific electronic and steric properties that are likely to influence its biological activity. This combination of structural elements has been strategically designed to interact with biological targets in a manner that could lead to therapeutic efficacy.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides are known for their broad spectrum of biological activity and have been widely used in the treatment of various diseases, including infections and inflammatory conditions. The incorporation of heterocyclic structures into sulfonamide derivatives has further expanded their pharmacological potential. The compound N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide exemplifies this trend by combining a complex heterocyclic framework with a well-established pharmacophore.

The synthesis of N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the indenyl precursor, followed by functionalization to introduce the methoxy group and the sulfonamide moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are often employed to achieve the desired structural transformations.

The chemical properties of this compound are influenced by its intricate molecular structure. The presence of both electron-donating and electron-withdrawing groups affects its solubility, stability, and reactivity. These properties are critical factors that must be considered during both synthesis and application. For instance, the solubility profile can impact how the compound behaves in biological systems and whether it can be effectively delivered to target tissues.

One of the most compelling aspects of N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide is its potential biological activity. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in various diseases. For example, it has shown promise in interactions with enzymes such as kinases and proteases, which are often dysregulated in cancerous cells. Additionally, its sulfonamide moiety suggests potential activity against bacterial pathogens due to its known antimicrobial properties.

The benzofuran scaffold is particularly noteworthy as it is frequently found in biologically active molecules. This structural motif is known to contribute to binding affinity and selectivity when interacting with biological targets. The specific arrangement of atoms within the benzofuran ring enhances its ability to fit into binding pockets on proteins or enzymes, thereby modulating their function. In combination with the indenyl group, which adds another layer of complexity to the molecular structure, this compound may exhibit unique interactions that distinguish it from other sulfonamide derivatives.

In vitro studies have been conducted to evaluate the pharmacological profile of N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide. These experiments have focused on assessing its ability to inhibit specific enzymatic targets relevant to human health. Initial results indicate that this compound demonstrates moderate activity against certain kinases, suggesting its potential as an anti-cancer agent. Furthermore, its interaction with bacterial enzymes has been explored, revealing promising antimicrobial properties.

The sulfonamide group plays a crucial role in these interactions by serving as a key pharmacophore. This functional group is known for its ability to form hydrogen bonds with polar residues on biological targets, thereby enhancing binding affinity. The methoxy substituent on the indenyl ring further modulates these interactions by influencing electronic distribution within the molecule. These structural features contribute to the overall pharmacological profile of N-[(...]methyl]-...]sulfonamide.

The development of novel drug candidates often involves rigorous testing to ensure safety and efficacy before they can be translated into clinical applications. N-[(...]methyl]-...]sulfonamide is currently undergoing further investigation in preclinical studies to evaluate its pharmacokinetic properties and potential side effects. These studies are essential for understanding how the compound behaves within living organisms and whether it can be safely administered at therapeutic doses.

The significance of this research lies in its potential contribution to addressing unmet medical needs. By exploring new molecular architectures like those found in N-[(...]methyl]-...]sulfonamide, scientists hope to discover compounds that offer improved therapeutic outcomes compared to existing treatments. The integration of advanced synthetic methodologies with computational modeling has accelerated the discovery process significantly over recent years.

In conclusion,N-[(...]methyl]-...]sulfonamide represents an exciting advancement in pharmaceutical chemistry with implications for multiple therapeutic areas including oncology,bacterial infections,and inflammatory diseases.Several structural features make it particularly interesting including:
- A complex heterocyclic framework combining an indenyl group with benzofuran
- A methoxy substituent enhancing electronic properties
- A sulfonamide moiety providing hydrogen bonding capabilities
- Potential interactions with key enzymatic targets
- Promising preclinical activity profiles
- Well-defined synthetic pathways enabling scalable production
The continued exploration of this class represents significant promise for future medicine development efforts aimed at creating more effective targeted therapies.